Cas no 859855-38-2 ((3S,4S)-1-Tert-butyl 3-methyl 4-aminopiperidine-1,3-dicarboxylate)

• Product Name: (3S,4S)-1-Tert-butyl 3-methyl 4-aminopiperidine-1,3-dicarboxylate
• CAS No: 859855-38-2
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 4717715
• Update Time: 2023-08-16

(3S,4S)-1-Tert-butyl 3-methyl 4-aminopiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-1-tert-butyl 3-methyl 4-aminopiperidine-1,3-dicarboxylate
• 1-(tert-Butyl) 3-methyl (3S,4S)-4-aminopiperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl (3S,4S)-4-aminopiperidine-1,3-dicarboxylate
• Rel-1-(tert-butyl) 3-methyl (3S,4S)-4-aminopiperidine-1,3-dicarboxylate
• (3S,4S)-1-Tert-butyl 3-methyl 4-aminopiperidine-1,3-dicarboxylate

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-6-5-9(13)8(7-14)10(15)17-4/h8-9H,5-7,13H2,1-4H3/t8-,9-/m0/s1
• InChI Key： NBPKQJCULPQVNO-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]([C@@H](C(=O)OC)C1)N)=O

Computed Properties

• Exact Mass: 258.15795719 g/mol
• Monoisotopic Mass: 258.15795719 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.9
• Molecular Weight: 258.31